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Compound of Interest

Compound Name: 1-Ethyl-3,5-difluorobenzene

Cat. No.: B058460

An In-depth Technical Guide to 1-Ethyl-3,5-
difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 1-Ethyl-3,5-difluorobenzene (CAS No. 117358-52-8). It is a
valuable resource for researchers and professionals in organic synthesis, pharmaceutical
development, and material science. This document details the compound's characteristics,
applications, and safety protocols. A plausible experimental protocol for its synthesis via
Friedel-Crafts ethylation is also presented.

Physical and Chemical Properties

1-Ethyl-3,5-difluorobenzene is a colorless to almost colorless liquid.[1] Its core physical and
chemical properties are summarized in the table below for easy reference. The fluorine
substituents significantly influence the molecule's lipophilicity and metabolic stability, making it
a key building block in the development of new chemical entities.[1]
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Property Value Reference
CAS Number 117358-52-8 [1]12]
Molecular Formula CsHsF2 [11[2][3]
Molecular Weight 142.15 g/mol [11[3]
Appearance Colorl.ess' to almost colorless o
clear liquid
Density 1.1+0.1 g/cm3 [4]
Boiling Point 127.5 + 20.0 °C at 760 mmHg [4]
Flash Point 21.6+9.6 °C [4]
Refractive Index n20D 1.45 [1]
Purity =>98% (GC) [1]
LogP 3.35 [4]
Vapor Pressure 13.5 + 0.2 mmHg at 25°C [4]

PFINYKRPUJCMCT-
InChiKey [2][4]
UHFFFAOYSA-N

Applications

The unique properties of 1-Ethyl-3,5-difluorobenzene make it a versatile intermediate in
various scientific and industrial fields.

e Pharmaceutical Development: It serves as a crucial building block in the synthesis of novel
pharmaceuticals. The presence of fluorine atoms can enhance the metabolic stability,
binding affinity, and lipophilicity of drug candidates.[1]

e Agrochemicals: This compound is utilized in the synthesis of advanced pesticides and
herbicides, contributing to the development of more effective and environmentally benign
agricultural chemicals.[1]
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o Organic Synthesis: As a key intermediate, it is widely used in laboratories to enhance the
efficiency of various chemical reactions for the creation of complex organic molecules.[1]

o Material Science: It finds applications in the formulation of specialty polymers and coatings
that require high thermal and chemical resistance.[1]

» Analytical Chemistry: It can be used as a reference standard in analytical methods for the
accurate quantification of similar compounds in complex mixtures.[1]

Applications of 1-Ethyl-3,5-difluorobenzene

1-Ethyl-3,5-difluorobenzene
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Logical relationships of applications.

Synthesis and Reactions

The primary route for the synthesis of 1-Ethyl-3,5-difluorobenzene is through the Friedel-
Crafts ethylation of 1,3-difluorobenzene. This electrophilic aromatic substitution reaction
involves the introduction of an ethyl group onto the aromatic ring, catalyzed by a Lewis acid.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Ethyl-3,5-
difluorobenzene is not readily available in published literature, a plausible procedure based on
the general principles of Friedel-Crafts alkylation is provided below.
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Plausible Synthesis of 1-Ethyl-3,5-difluorobenzene via Friedel-Crafts Ethylation:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with
anhydrous aluminum chloride (AICI3) and a suitable inert solvent (e.g., carbon disulfide or
nitrobenzene).

o Addition of Reactants: 1,3-difluorobenzene is added to the stirred suspension. The mixture is
cooled in an ice bath.

» Ethylation: Ethyl halide (e.g., ethyl bromide or ethyl chloride) is added dropwise from the
dropping funnel to the cooled mixture.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux for a specified period to ensure complete reaction.

o Workup: The reaction mixture is cooled and then carefully poured onto a mixture of crushed
ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable
organic solvent (e.qg., diethyl ether or dichloromethane).

 Purification: The combined organic layers are washed with a sodium bicarbonate solution
and then with brine, dried over anhydrous magnesium sulfate, and the solvent is removed
under reduced pressure. The crude product is then purified by fractional distillation to yield 1-
Ethyl-3,5-difluorobenzene.
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Synthesis Workflow: Friedel-Crafts Ethylation
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Plausible synthesis workflow.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b058460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Specific experimental spectroscopic data for 1-Ethyl-3,5-difluorobenzene is not widely
available in public databases. However, characteristic spectral features can be predicted based
on its structure and data from the parent compound, 1,3-difluorobenzene.

e 'H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons and
a quartet for the methylene protons of the ethyl group. The aromatic region would display
signals corresponding to the protons on the difluorinated benzene ring, with splitting patterns
influenced by fluorine-proton coupling. For reference, the *H NMR spectrum of 1,3-
difluorobenzene in CDCIs shows signals in the range of 6.63-7.27 ppm.

e 13C NMR: The carbon NMR spectrum would exhibit distinct signals for the methyl and
methylene carbons of the ethyl group, as well as four signals for the aromatic carbons, with
their chemical shifts and splitting patterns influenced by the attached fluorine atoms. The 13C
NMR spectrum of 1,3-difluorobenzene shows signals around 103, 110, 131, and 163 ppm.

» IR Spectroscopy: The infrared spectrum would show characteristic C-H stretching vibrations
for the aromatic ring and the ethyl group, as well as strong C-F stretching bands.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M*) at m/z =
142.15, corresponding to the molecular weight of the compound.

Safety and Handling

1-Ethyl-3,5-difluorobenzene is a flammable liquid and is harmful if swallowed.[3] Appropriate
safety precautions should be taken when handling this chemical.

o GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed).
[3]

e Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.

o P233: Keep container tightly closed.
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o P240: Ground and bond container and receiving equipment.

o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

o P403+P235: Store in a well-ventilated place. Keep cool.

o P501: Dispose of contents/container to an approved waste disposal plant.

Always refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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